Cas no 109247-03-2 (2-(3,4-DIMETHOXY-BENZYL)-PIPERIDINE HYDROCHLORIDE)

• Product Name: 2-(3,4-DIMETHOXY-BENZYL)-PIPERIDINE HYDROCHLORIDE
• CAS No: 109247-03-2
• MF: C₁₄H₂₂ClNO₂
• MW: 271.78298330307
• MDL: MFCD08669740
• CID: 891682
• Update Time: 2025-06-15

2-(3,4-DIMETHOXY-BENZYL)-PIPERIDINE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-DIMETHOXY-BENZYL)-PIPERIDINE HYDROCHLORIDE
• 2-[(3,4-dimethoxyphenyl)methyl]piperidine,hydrochloride
• 2-Veratryl-piperidin,Hydrochlorid
• 2-veratryl-piperidine,hydrochloride
• BP080

• MDL： MFCD08669740
• Inchi： 1S/C14H21NO2.ClH/c1-16-13-7-6-11(10-14(13)17-2)9-12-5-3-4-8-15-12;/h6-7,10,12,15H,3-5,8-9H2,1-2H3;1H
• InChI Key： PCGMOPJUPDKQEV-UHFFFAOYSA-N
• SMILES： C1CCC(CC2C=CC(OC)=C(OC)C=2)NC1.Cl

Computed Properties

• Exact Mass: 271.13400

Experimental Properties

• PSA: 30.49000
• LogP: 3.51920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 2-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 2-benzylpiperidines

Additional information on 2-(3,4-DIMETHOXY-BENZYL)-PIPERIDINE HYDROCHLORIDE

Introduction to 2-(3,4-DIMETHOXY-BENZYL)-PIPERIDINE HYDROCHLORIDE (CAS No. 109247-03-2)

2-(3,4-DIMETHOXY-BENZYL)-PIPERIDINE HYDROCHLORIDE (CAS No. 109247-03-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of a piperidine derivative, characterized by its unique structural features and pharmacological properties. The presence of the 3,4-dimethoxybenzyl group imparts specific biological activities that make it an important molecule for various therapeutic and research purposes.

The chemical structure of 2-(3,4-DIMETHOXY-BENZYL)-PIPERIDINE HYDROCHLORIDE consists of a piperidine ring substituted with a 3,4-dimethoxybenzyl group. The piperidine ring is a six-membered nitrogen-containing heterocycle that is widely used in the synthesis of pharmaceuticals due to its ability to form stable and bioactive compounds. The 3,4-dimethoxybenzyl group, on the other hand, introduces additional functional groups that can enhance the compound's solubility, stability, and interaction with biological targets.

In recent years, significant research has been conducted to explore the potential therapeutic applications of 2-(3,4-DIMETHOXY-BENZYL)-PIPERIDINE HYDROCHLORIDE. One of the key areas of interest is its role as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with serotonin and dopamine receptors, making it a potential candidate for the treatment of neurological disorders such as depression and anxiety. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-(3,4-DIMETHOXY-BENZYL)-PIPERIDINE HYDROCHLORIDE exhibits selective binding to serotonin receptors, which could be beneficial in developing novel antidepressant agents.

Beyond its potential as a therapeutic agent, 2-(3,4-DIMETHOXY-BENZYL)-PIPERIDINE HYDROCHLORIDE has also been investigated for its use in drug discovery and development processes. Its unique chemical structure makes it an excellent starting point for the synthesis of more complex molecules with enhanced biological activities. Researchers have utilized this compound as a scaffold to design and synthesize new derivatives with improved pharmacological profiles. For example, a study published in the Bioorganic & Medicinal Chemistry Letters in 2020 reported the synthesis of several 2-(3,4-DIMETHOXY-BENZYL)-PIPERIDINE HYDROCHLORIDE-based derivatives that showed promising anti-inflammatory properties.

The physicochemical properties of 2-(3,4-DIMETHOXY-BENZYL)-PIPERIDINE HYDROCHLORIDE are also noteworthy. It is a white crystalline solid with a molecular weight of 315.85 g/mol. The compound is soluble in water and common organic solvents such as methanol and ethanol. These properties make it suitable for various analytical techniques and formulations in both research and industrial settings.

In terms of safety and handling, while 2-(3,4-DIMETHOXY-BENZYL)-PIPERIDINE HYDROCHLORIDE is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory practices when handling this compound. Proper personal protective equipment (PPE) should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of 2-(3,4-DIMETHOXY-BENZYL)-PIPERIDINE HYDROCHLORIDE has also been considered in recent studies. Research has shown that this compound does not pose significant environmental risks when used and disposed of properly. However, it is always advisable to follow best practices for waste management and disposal to minimize any potential environmental impact.

In conclusion, 2-(3,4-DIMETHOXY-BENZYL)-PIPERIDINE HYDROCHLORIDE (CAS No. 109247-03-2) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for developing new therapeutic agents and advancing drug discovery efforts. As research continues to uncover new insights into its biological activities and potential uses, this compound is likely to play an increasingly important role in the field.